4-((4-chlorophenyl)sulfonyl)-N-(2-methoxyethyl)-2-(m-tolyl)oxazol-5-amine

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-(2-methoxyethyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C19H19ClN2O4S/c1-13-4-3-5-14(12-13)17-22-19(18(26-17)21-10-11-25-2)27(23,24)16-8-6-15(20)7-9-16/h3-9,12,21H,10-11H2,1-2H3
• InChI Key: DADPDJVXDVZDRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)NCCOC)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H19ClN2O4S
• Molecular Weight: 406.9 g/mol
• CAS No.: 862741-85-3

Description

4-((4-chlorophenyl)sulfonyl)-N-(2-methoxyethyl)-2-(m-tolyl)oxazol-5-amine is a chemical compound that belongs to the class of sulfonylureas. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Characterization

• Formation of Sulfonyl Aromatic Alcohols : A study by Elizalde-González et al. (2012) detailed the formation of various sulfonyl aromatic alcohols through the electrolysis of Reactive Black 5 (RB5), a bisazo reactive dye. The research included the synthesis of compounds with structural similarities to the requested compound, offering insights into the synthesis process and the relationship between hydrophobicity/lipophilicity and toxicity of sulfonyl aromatic compounds (Elizalde-González et al., 2012).

• Antiviral and Antimicrobial Activities : Research into sulfonyl-containing compounds has explored their potential antiviral and antimicrobial activities. For instance, Chen et al. (2010) synthesized 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives, demonstrating certain anti-tobacco mosaic virus activities (Chen et al., 2010). Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives showing antimicrobial activities, indicating the broad potential of sulfonyl compounds in biologically active applications (Bektaş et al., 2007).

Environmental and Health Applications

• Removal of Environmental Pollutants : A study by Zhou et al. (2018) discussed the synthesis of tertiary amine-functionalized adsorption resins for the removal of benzophenone-4 from water. This research illustrates the environmental application of sulfonyl and related compounds in water purification technologies (Zhou et al., 2018).

Advanced Materials and Chemical Synthesis

• Polymer Modification for Medical Applications : Aly and El-Mohdy (2015) reported on the modification of polyvinyl alcohol/acrylic acid hydrogels through condensation with various amines, leading to polymers with enhanced antibacterial and antifungal activities. This suggests potential medical applications of sulfonyl-containing compounds in developing antimicrobial materials (Aly & El-Mohdy, 2015).